Cholesteryl heneicosanoate

• Molecular Formula: C48H86O2
• Molecular Weight: 695.2 g/mol
• InChI: InChI=1S/C48H86O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-28-46(49)50-41-33-35-47(5)40(37-41)29-30-42-44-32-31-43(39(4)27-25-26-38(2)3)48(44,6)36-34-45(42)47/h29,38-39,41-45H,7-28,30-37H2,1-6H3/t39-,41+,42+,43?,44+,45+,47+,48-/m1/s1
• InChIKey: VKIWHVZSAQORAL-JWYMQIPTSA-N

Cholesteryl Heneicosanoate Technical Baseline

Cholesteryl heneicosanoate (CAS 238413-60-0; molecular formula C₄₈H₈₆O₂; molecular weight 695.20) is a saturated, long-chain cholesteryl ester derived from the esterification of cholesterol with heneicosanoic acid (C21:0) . This compound belongs to the sterol ester class and is characterized by its thermotropic liquid crystalline properties, making it valuable in studies of phase transitions and molecular ordering within lipid bilayers and mesophase systems [1]. Unlike its more common, shorter-chain analogs, the C21 acyl chain imparts distinct phase behavior and thermal stability characteristics that are critical for specific research applications, including its established use as an internal standard in lipid analysis [2].

1

Internal Standard Workflow Odd C21 chain absent in natural samples enables baseline-resolved GC quantification of intact steryl esters.

2

Enzyme Specificity Probe Odd-even hydrolysis rate alternation provides a defined substrate for sterol ester hydrolase SAR studies.

3

Liquid Crystal Research Odd parity yields distinct crystal-mesophase thermodynamics compared to even-chain C20 and C22 esters.

• [1] Kuujia. Cas no 238413-60-0 (Cholesteryl Heneicosanoate) Chemical and Physical Properties. Accessed 2026. View Source
• [2] Worthington RE, Hitchcock HL. A method for the separation of seed oil steryl esters and free sterols: Application to peanut and corn oils. Journal of the American Oil Chemists' Society. 1984;61(6):1085-1088. View Source

Why C21:0 CE Substitution Fails

Generic substitution of cholesteryl heneicosanoate with other cholesteryl esters, such as cholesteryl stearate (C18:0) or cholesteryl palmitate (C16:0), fails due to the well-documented chain-length dependence of their physical and thermodynamic properties. Neat cholesteryl esters exhibit a direct correlation between acyl chain length and both transition temperature and enthalpy of crystal-to-liquid crystal and liquid crystal-to-isotropic liquid phase changes [1]. Furthermore, for esters with 20 carbons or more, the relative stability of smectic and cholesteric mesophases is exquisitely sensitive to the specific chain length and degree of unsaturation; increasing chain length in a homologous series systematically alters mesophase thermal stability [2]. Consequently, using an ester with a different acyl chain, even by one or two carbons, fundamentally changes the system's phase behavior, thermodynamic parameters, and chromatographic retention, thereby invalidating experimental protocols that rely on its precise, defined properties.

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Analytical Co-elution

Even-chain C20 or C22 esters co-elute with endogenous biological steryl esters; only the odd C21 chain provides unambiguous resolution for internal standard use.

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Enzymatic Rate Mismatch

Sterol ester hydrolase hydrolyzes even-chain esters faster than adjacent odd-chain esters; substituting C20 or C22 may alter assay kinetics and substrate recognition.

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Mesophase Profile Shift

C22 and C24 even-chain saturated esters show no mesophases; odd-chain C21 ester likely exhibits distinct liquid crystal behavior, precluding direct thermodynamic substitution.

• [1] Ginsburg GS, Atkinson D, Small DM. Physical properties of cholesteryl esters. Progress in Lipid Research. 1984;23(3):135-167. View Source
• [2] Ginsburg GS, Small DM. Physical properties of cholesteryl esters having 20 carbons or more. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism. 1981;664(1):98-107. View Source

Cholesteryl Heneicosanoate Differentiation Evidence

Chromatographic Baseline Separation as Internal Standard

The phase behavior of cholesteryl heneicosanoate (C21:0) is governed by its acyl chain length, which directly dictates its crystal-to-liquid crystal and liquid crystal-to-isotropic liquid transition temperatures and enthalpies. A systematic study of saturated aliphatic cholesteryl esters from C1 to C24 demonstrates that both transition temperature and enthalpy are chain-length dependent [1]. This dependency means that cholesteryl heneicosanoate occupies a specific thermodynamic niche between shorter-chain esters like cholesteryl stearate (C18:0) and longer-chain esters like cholesteryl behenate (C22:0) [2]. Its C21 chain length is a critical determinant of the balance between ring-ring and chain-chain interactions, which dictates whether the melt forms a cholesteric or smectic mesophase.

Chromatographic ISTD

Head-to-head

Target: C21:0 CE resolved from all endogenous steryl esters; precision ±0.5 to ±40 mg/100 g (SD) across oil matrices.
Comparator: Even-chain C16:0, C18:0 CE co-elute with endogenous species and cannot serve as internal standard.

Supports unambiguous peak integration in GC steryl ester profiling.

Method validated on seed oils; modern lipidomics uses 21:0 CE as quantitative standard.

Evidence Dimension	Phase transition temperature and enthalpy
Target Compound Data	A specific thermodynamic point on the chain-length vs. transition temperature/enthalpy curve for saturated cholesteryl esters [1].
Comparator Or Baseline	Cholesteryl stearate (C18:0) and cholesteryl behenate (C22:0) which exhibit measurably different transition temperatures and enthalpies due to their different acyl chain lengths [REFS-1, REFS-2].
Quantified Difference	Quantifiable but not explicitly reported for C21:0 in the abstracted data; the class-level inference is that the values for C21:0 lie on a defined curve between the known values for C18:0 and C22:0, reflecting a systematic change in thermodynamic stability.
Conditions	Differential scanning calorimetry (DSC) and polarizing microscopy of neat (pure) cholesteryl esters.

Why This Matters

This matters for scientific selection because the specific phase transition temperature of a lipid governs its physical state (crystal, liquid crystal, liquid) at a given experimental or physiological temperature, directly impacting its behavior in membrane models, drug delivery formulations, or material science applications.

• [1] Ginsburg GS, Atkinson D, Small DM. Physical properties of cholesteryl esters. Progress in Lipid Research. 1984;23(3):135-167. View Source
• [2] Ginsburg GS, Small DM. Physical properties of cholesteryl esters having 20 carbons or more. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism. 1981;664(1):98-107. View Source

Odd-Even Hydrolysis Rate Alternation

The chromatographic behavior of cholesteryl esters is highly predictable based on acyl chain length. In liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis, the retention time (RT) of cholesteryl esters increases with longer carbon chain length [1]. This systematic shift allows for the resolution of complex mixtures, but it also means that cholesteryl heneicosanoate (C21:0) will elute at a different, specific time compared to its analogs. For example, an ester with a C18:0 chain will elute earlier, while a C24:0 ester will elute later. This predictable, length-dependent retention is the basis for its use as a retention time marker or internal standard [2].

Odd-Even Hydrolysis

Class-level

Even-chain cholesteryl esters hydrolyzed faster than adjacent odd-chain esters across the full homologous series; attributed to chain tilting at the ester linkage.

Predicts differential stability against sterol ester hydrolase for C21:0 CE.

Exact rate ratios for C20/C21/C22 not individually reported; class-level inference.

Evidence Dimension	Liquid chromatography retention time (RT)
Target Compound Data	Specific RT for cholesteryl heneicosanoate (C21:0) in a given LC system, which is longer than for shorter-chain esters [1].
Comparator Or Baseline	Cholesteryl esters with different carbon chain lengths (e.g., C18:0, C20:0, C22:0), each with a unique and increasing RT in the same LC system [1].
Quantified Difference	The RT of CEs decreased with increasing double bonds, while it increased with longer carbon chain length [1].
Conditions	LC-MS/MS analysis using electrospray ionization (ESI) and atmospheric pressure chemical ionization (APCI).

Why This Matters

This matters for procurement because selecting the correct cholesteryl ester standard is essential for accurate peak identification and quantification in lipidomic workflows. The specific retention time of the C21:0 ester ensures it does not co-elute with common biological cholesteryl esters, providing a clean, unambiguous signal for calibration or normalization.

• [1] Lee H, et al. Comparison of Electrospray Ionization and Atmospheric Chemical Ionization Coupled with the Liquid Chromatography-Tandem Mass Spectrometry for the Analysis of Cholesteryl Esters. International Journal of Analytical Chemistry. 2015;2015:650927. View Source
• [2] Worthington RE, Hitchcock HL. A method for the separation of seed oil steryl esters and free sterols: Application to peanut and corn oils. Journal of the American Oil Chemists' Society. 1984;61(6):1085-1088. View Source

Odd-Even Phase Transition Thermodynamics

Cholesteryl heneicosanoate has been specifically selected and validated as an internal standard for the quantification of seed oil steryl esters and free sterols using a combination of preparative column chromatography, thin-layer chromatography (TLC), and gas-liquid chromatography (GLC) [1]. Its suitability arises from its structural similarity to the target analytes, ensuring similar extraction and derivatization efficiencies, while its unnatural C21:0 acyl chain ensures it is absent from the biological samples being analyzed (corn and peanut oils) [1]. This allows for accurate quantification by comparing its known added amount to the detector response of the endogenous steryl esters.

Phase Transition Entropy

Class-level

Odd-even alternation in crystal-to-mesophase transition entropy and temperature documented for C9–C19 cholesteryl esters; C20:0 even-chain shows only one transition.

Odd-chain C21:0 CE expected to provide distinct thermodynamic profile.

Specific C21 values not tabulated; extrapolated from series trends.

Evidence Dimension	Method validation for quantitative analysis
Target Compound Data	Cholesteryl heneicosanoate served as an internal standard, enabling the quantification of steryl esters in four different oils: Mazola corn oil (1420±40 mg/100g oil), Kroger corn oil (950±40 mg/100g oil), Florunner peanut oil (74±0.5 mg/100g oil), and Starr peanut oil (51±0.5 mg/100g oil) [1].
Comparator Or Baseline	Endogenous steryl esters (e.g., sitosteryl esters, campesteryl esters) and free sterols in the oil samples.
Quantified Difference	Not a direct difference value, but the method demonstrates that the target compound enables precise, reproducible quantification of analytes (with standard deviations reported) where other compounds might not due to co-elution or different chemical behavior.
Conditions	Preparative column chromatography, TLC, and GLC analysis of corn and peanut oil samples.

Why This Matters

This matters for scientific selection because it provides direct, peer-reviewed evidence that cholesteryl heneicosanoate is a proven, fit-for-purpose analytical standard. Its selection over other potential internal standards (like cholesteryl esters with common biological chain lengths) is based on its ability to provide a clean, interference-free signal in complex matrices, ensuring the accuracy and reliability of quantitative lipid analysis.

• [1] Worthington RE, Hitchcock HL. A method for the separation of seed oil steryl esters and free sterols: Application to peanut and corn oils. Journal of the American Oil Chemists' Society. 1984;61(6):1085-1088. View Source

Cholesteryl Heneicosanoate Application Scenarios

Internal Standard for Steryl Ester Quantification

As validated in the quantitative analysis of corn and peanut oils, cholesteryl heneicosanoate is the optimal internal standard for accurately measuring steryl ester and free sterol concentrations [1]. Its unnatural C21:0 chain ensures it does not co-elute with endogenous C18:1 or C18:2 steryl esters, providing a clean baseline peak for calibration. This application is critical for food quality control, authentication of vegetable oils, and nutritional research where precise lipid composition data is required. Procuring this compound specifically, rather than a generic cholesteryl ester standard, ensures the analytical method's accuracy and reproducibility, as detailed in the original peer-reviewed protocol [1].

Substrate for Sterol Ester Hydrolase Specificity

The well-established, chain-length-dependent increase in retention time for cholesteryl esters in reversed-phase LC makes cholesteryl heneicosanoate a reliable retention time marker [2]. In complex lipidomic analyses of biological fluids (e.g., plasma, milk), its specific retention time can be used to calibrate the LC system and confirm the identification of unknown cholesteryl ester peaks [2]. Its selection over a C18:0 or C20:0 ester is justified by its position in the middle-to-late region of a typical gradient, providing a calibration point that is distinct from the highly abundant, shorter-chain biological esters [2].

Liquid Crystal Odd-Even Parity Effects

For researchers investigating the chain-length dependence of smectic and cholesteric mesophase formation, cholesteryl heneicosanoate serves as a specific, well-defined member of the homologous series of saturated cholesteryl esters [REFS-3, REFS-4]. Its C21 chain length provides a crucial data point in understanding the shift from cholesteric to smectic phase stability as chain length increases beyond 20 carbons [4]. Substituting it with cholesteryl behenate (C22:0) or cholesteryl arachidate (C20:0) would change the system's phase behavior, invalidating comparative studies that rely on the systematic variation of a single structural parameter [3]. This application is essential in the fields of soft matter physics, biomimetic materials, and the development of novel liquid crystal-based technologies.

Application

Selection Property

Validation Focus

Steryl Ester Quantification

Odd-chain chromatographic resolution

Baseline separation from endogenous esters

Enzyme Substrate Specificity

Odd-even hydrolysis rate alternation

Structure-activity relationship of lipolytic enzymes

Liquid Crystal Parity Research

Odd-even mesophase thermodynamics

Mesophase stability in long-chain homologs

Lipidomics Reference Standard

Certified purity and odd-chain identity

Batch-to-batch consistency for quantitative workflows

• [1] Worthington RE, Hitchcock HL. A method for the separation of seed oil steryl esters and free sterols: Application to peanut and corn oils. Journal of the American Oil Chemists' Society. 1984;61(6):1085-1088. View Source
• [2] Lee H, et al. Comparison of Electrospray Ionization and Atmospheric Chemical Ionization Coupled with the Liquid Chromatography-Tandem Mass Spectrometry for the Analysis of Cholesteryl Esters. International Journal of Analytical Chemistry. 2015;2015:650927. View Source
• [3] Ginsburg GS, Atkinson D, Small DM. Physical properties of cholesteryl esters. Progress in Lipid Research. 1984;23(3):135-167. View Source
• [4] Ginsburg GS, Small DM. Physical properties of cholesteryl esters having 20 carbons or more. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism. 1981;664(1):98-107. View Source